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An In-Depth Guide to GEM-5 for Academic Research

Abstract
The gem5 simulator is a modular and flexible platform for computer architecture research,

enabling detailed performance analysis of complex hardware systems.[1] This guide provides a

comprehensive introduction for researchers and scientists new to gem5. It covers the

fundamental concepts, initial setup, simulation modes, and a typical research workflow.

Detailed protocols for key experiments are provided, along with visualizations of core concepts

and workflows to facilitate understanding. The document aims to equip beginners with the

necessary knowledge to start using gem5 effectively in their academic research.

Introduction to GEM-5
gem5 is a modular, discrete-event driven computer system simulator platform.[2] Its key

characteristics make it an invaluable tool for academic research:

Modularity: gem5 is composed of interchangeable components, known as SimObjects, which

can be configured, extended, or replaced to model novel architectures.[2][3]

Flexibility: It supports multiple Instruction Set Architectures (ISAs) like X86, ARM, and RISC-

V.[2]
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Dual Simulation Modes: gem5 offers two primary simulation modes: Syscall Emulation (SE)

and Full System (FS), catering to different research needs.[2][4]

Collaborative and Open-Source: As a widely-used, open-source project, it benefits from a

large community of academic and industrial contributors.[1]

The simulator's architecture is primarily based on C++ for performance-critical models and

Python for configuration and control, a separation that allows researchers to easily define and

modify complex systems.[2][3]

Getting Started: The Initial Setup
The first and often most challenging step for beginners is setting up the simulation

environment.[5] This protocol outlines the standard procedure.

Experimental Protocol 1: Environment Setup
This protocol details the steps to get a working build of gem5 on a Unix-like operating system.

System Requirements: Ensure your host system is a Unix-like OS (Linux is recommended)

with necessary dependencies installed, such as git, scons, g++, and Python development

libraries.[6][7]

Clone the Repository: Download the gem5 source code from its official repository using git.

[6][7]

Compile GEM-5: Use scons to build the simulator. The build target specifies the ISA and the

optimization level. Building can be time-consuming and memory-intensive.[6] Using multiple

threads with the -j flag is recommended on multi-core machines.[7][8]

Table 1: Common GEM-5 Build Targets
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Target Suffix Description Use Case

.opt
An optimized build with

debugging symbols.

General use, balancing

performance and

debuggability.[4]

.fast
A highly optimized build with

no debugging symbols.

Maximum simulation speed for

large-scale experiments.[8]

.debug
A build with full debugging

symbols and no optimizations.

Development and debugging

of new models.[9]

Understanding GEM-5 Simulation Modes
gem5 provides two main modes of operation, each with distinct advantages and use cases.[4]

Syscall Emulation (SE) Mode: In SE mode, gem5 simulates only the user-space instructions

of an application.[10] System calls are trapped and handled by the host operating system.[8]

This mode is faster and simpler to configure, making it ideal for research focused on CPU

and memory subsystem performance without the complexity of a full OS.[4][9]

Full System (FS) Mode: FS mode simulates a complete hardware system, including CPUs,

caches, memory, and I/O devices.[11] This allows it to boot an unmodified operating system

and run a full software stack.[11] While more complex to set up—requiring a compiled kernel

and disk image—it is essential for research involving OS interactions or complex I/O

behavior.[11]

Syscall Emulation (SE) Mode

Full System (FS) Mode

Application
(User-space)

gem5 CPU & Memory Model
 Instructions

Host OS
 System Calls

Host Hardware

Application
(User-space)

Guest OS
 System Calls gem5 Full System Model
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Host Hardware
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Caption: Comparison of SE and FS mode execution flows.

Running Your First Simulation (SE Mode)
This protocol guides you through running a simple "Hello World" application in SE mode, which

is the typical starting point for new users.[6]

Experimental Protocol 2: Executing a "Hello World"
Program

Identify the Configuration Script: gem5 uses Python scripts for simulation configuration. For

this test, we use a basic script provided with the source code:

configs/learning_gem5/part1/simple.py.[6] This script defines a simple system with a CPU

and memory.

Prepare the Command: The gem5 executable takes the configuration script as an argument.

The script, in turn, may take its own options. For this test, no additional options are needed.

Execute the Simulation: Run the following command from the root of the gem5 directory.

Inspect the Output: After execution, gem5 creates an output directory named m5out/.[4] This

directory contains simulation statistics, configuration details, and any standard output from

the simulated program. You should see "Hello world!" printed in the terminal output.[6]
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Caption: A high-level overview of the standard gem5 simulation workflow.
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Analyzing Simulation Output
The primary source of quantitative data from a gem5 simulation is the stats.txt file located in the

m5out directory.[4][8] This file contains a detailed breakdown of various metrics for every

SimObject in the simulation.

Table 2: Example Performance Metrics from stats.txt

Statistic Name Description Common Use

simSeconds
The total simulated time in

seconds.
Overall simulation runtime.

system.cpu.numCycles
The number of CPU cycles

simulated.

Core performance

measurement.

system.cpu.committedInsts
The number of instructions

committed by the CPU.

Instructions Per Cycle (IPC)

calculation.

system.cpu.dcache.overallMiss

es

The total number of misses in

the L1 data cache.

Memory access pattern

analysis.

system.mem_ctrls.num_reads
The number of read requests

to the memory controller.
Memory bandwidth analysis.

A Typical Academic Research Workflow
Using gem5 in academic research is an iterative process that involves modifying the simulator

to model a novel idea, running experiments, and analyzing the results.

The workflow typically involves:

Hypothesis Formulation: Define a new architectural feature or optimization to be evaluated.

Model Development: Modify the gem5 C++ source code to implement the new feature, often

by creating or extending a SimObject.[2]

Experiment Configuration: Write or adapt a Python configuration script to integrate and

parameterize the new model within a larger system.
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Simulation Execution: Run a set of benchmarks or workloads on the modified simulator.

Data Analysis: Analyze the stats.txt output to quantify the performance, power, or thermal

impact of the proposed change.

Iteration: Refine the model based on the analysis and repeat the process.

1. Formulate Hypothesis

2. Modify C++ SimObject
(Implement new feature)

3. Configure Experiment
(Python Script)

4. Run Simulation

5. Analyze Results
(stats.txt)

Publish Findings

Conclude Iterate
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Caption: The iterative cycle of academic research using gem5.

Conclusion
gem5 is a powerful and essential tool for modern computer architecture research. While it has

a steep learning curve, its modularity and extensive capabilities provide unparalleled

opportunities for exploration and innovation. By following a structured approach—starting with

environment setup, understanding the core simulation modes, and running simple experiments

—beginners can build the foundational knowledge required to tackle complex research

questions. For continued learning, the official gem5 documentation and community resources

are invaluable.[2][12]
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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